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Zeolitic Imidazolate Frameworks (ZIFs), a subclass of Metal-Organic Frameworks (MOFs),

have garnered significant attention from the scientific community due to their unique properties,

including high porosity, exceptional thermal and chemical stability, and tunable structures.[1][2]

Among the vast family of ZIFs, ZIF-8 (utilizing zinc as the metal node) and ZIF-67 (utilizing

cobalt) are isostructural analogues that are most widely studied for applications ranging from

gas separation and catalysis to drug delivery.[1]

This guide provides an objective comparison of the performance of ZIF-67 and ZIF-8,

supported by experimental data, to assist researchers, scientists, and drug development

professionals in selecting the appropriate material for their specific applications.

Key Structural & Performance Differences
The fundamental difference between ZIF-8 and ZIF-67 lies in the central metal ion—Zinc (Zn²⁺)

in ZIF-8 and Cobalt (Co²⁺) in ZIF-67—which are coordinated with 2-methylimidazole linkers.

This single atomic substitution leads to significant variations in their electronic structure, bond

strength, and framework flexibility, thereby influencing their overall performance.[3][4] ZIF-67

generally exhibits a more rigid framework and a slightly smaller pore aperture compared to the

more flexible ZIF-8.[4][5]
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ZIF-8

ZIF-67

Metal Node: Zinc (Zn²⁺)

More Flexible Framework Metal Node: Cobalt (Co²⁺)

Isostructural
(Same Topology)

Higher Decomposition Temp. (~550°C)

Larger Band Gap (~5.0 eV)

Applications:
- pH-sensitive Drug Delivery

- Gas Separation (High Permeability)

Applications:
- Catalysis (Higher Activity)

- Gas Separation (High Selectivity)

Performance Trade-offs

More Rigid Framework
(Stiffer Co-N bonds)

Lower Decomposition Temp. (~460°C)

Smaller Band Gap (~2.01 eV)

Click to download full resolution via product page

Caption: Core differences between ZIF-8 and ZIF-67.

Physicochemical Properties

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.benchchem.com/product/b605159?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A summary of the key physicochemical properties of ZIF-8 and ZIF-67 is presented below.

While their surface areas and pore volumes are very similar, their thermal stability and

electronic properties differ significantly.

Property ZIF-8 ZIF-67 Reference(s)

BET Surface Area

(m²/g)
1716.7 - 1970 1700 - 1730.5 [2][6]

Total Pore Volume

(cm³/g)
~0.65 ~0.65 [6]

Average Pore

Diameter (nm)
~1.7 ~1.6 [6]

Decomposition

Temperature
~550 °C ~460 °C [2][7]

Band Gap (eV) ~5.0 ~2.01 - 3.27 [8][9]

Chemical Stability
Stable in boiling water

and organic solvents

Stable in water and

organic solvents
[2][10][11]

Performance in Key Applications
Gas Separation
In gas separation applications, particularly for CO₂ capture, ZIFs are often incorporated into

polymer membranes to create Mixed Matrix Membranes (MMMs). ZIF-67's stiffer framework

and smaller pore aperture generally lead to higher selectivity, while ZIF-8's flexibility can

contribute to higher permeability.
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Performanc
e Metric

Pristine
Pebax®

Pebax® /
ZIF-8

Pebax® /
ZIF-67

Conditions
Reference(s
)

CO₂

Permeability

(Barrer)

70 130 (+85%) 162 (+130%) 35 °C, 11 bar [12]

CO₂/N₂ Ideal

Selectivity
- Lower Higher 35 °C, 11 bar [12]

CO₂/CH₄

Ideal

Selectivity

- Lower Higher 35 °C, 11 bar [12]

C₂H₄/C₂H₆

Diffusivity

Selectivity

- < 3
up to 9.4

(Simulated)
- [4]

Catalysis
The cobalt centers in ZIF-67 are often more catalytically active than the zinc centers in ZIF-8

for certain reactions. This is evident in both hydrogenation and photocatalytic applications.
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Application
Performanc
e Metric

Pt@ZIF-8 Pt@ZIF-67 Conditions
Reference(s
)

Crotonaldehy

de

Hydrogenatio

n

TOF (h⁻¹) 7.5 188.3 - [13]

Crotonaldehy

de

Hydrogenatio

n

Crotyl Alcohol

Selectivity
Not Detected High - [13]

Photocatalyti

c H₂

Generation

H₂ Rate

(μmol/g·h)
Low Low

Simulated

Sunlight
[14]

Photocatalyti

c Dye

Degradation

RBBR Dye

Removal

~50%

(Adsorption)

~40%

(Adsorption)

Dark, 120

min
[15]

Photocatalyti

c Dye

Degradation

RBBR Dye

Removal (Fe-

exchanged)

>50%

improvement

>50%

improvement

Simulated

Sunlight
[8]

Adsorption of Pollutants
Both ZIFs are effective adsorbents for removing contaminants from aqueous solutions due to

their high surface area. Fe-modified ZIF-67 has shown slightly superior performance in the

removal of malachite green.

Adsorbent
Adsorption
Capacity (mg g⁻¹)

Removal Efficiency Reference(s)

Fe-ZIF-8 495 90% [16]

Fe-ZIF-67 552 95% [16]

Drug Delivery
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The pH-sensitive nature of the Zn-N bond makes ZIF-8 an excellent candidate for controlled

drug release in the acidic microenvironments of tumors. Both frameworks demonstrate high

drug loading capacities.

Drug
ZIF-8 Loading
(wt%)

ZIF-67 Loading
(wt%)

Reference(s)

Valproate ~8.5 ~2.5 [17]

Gabapentin ~7.0 ~6.0 [17]

Levetiracetam ~6.5 ~5.0 [17]

Phenytoin ~3.0 ~2.0 [17]

Oridonin 26.78 - [17]

Energy Storage
Recent studies have explored the use of ZIF-8 and ZIF-67 as electrode materials for

supercapacitors, demonstrating promising capacitive performance.

Material
Specific
Capacitance
(F/g)

Energy
Density
(Wh/kg)

Current
Density

Reference(s)

ZIF-8 276.91 ~8.0 2.0 A/g [9]

ZIF-67 276.91 ~8.0 2.0 A/g [9]

Experimental Protocols & Methodologies
Synthesis of ZIFs

Caption: General workflow for the synthesis of ZIF-8 and ZIF-67.

Protocol 1: Synthesis of ZIF-8 (Aqueous Solution Method)[18]

Solution A Preparation: Dissolve 1.188 g of Zinc Nitrate Hexahydrate (Zn(NO₃)₂·6H₂O) in 6

mL of deionized (DI) water.
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Solution B Preparation: Dissolve 0.656 g of 2-methylimidazole and 7.52 g of ammonium

hydroxide in a separate container.

Mixing: Add Solution A to Solution B at room temperature with magnetic stirring.

Reaction: Continue stirring the resulting milky solution for 1 hour at room temperature.

Separation: Collect the ZIF-8 product by centrifugation at 4000 rpm for 10 minutes.

Washing: Wash the product by resuspending it in 60 mL of DI water with vigorous stirring,

followed by centrifugation.

Drying: Dry the collected white powder in an electric oven at 60 °C for 12 hours.

Protocol 2: Synthesis of ZIF-67 (Methanol Solvent Method)[19]

Solution A Preparation: Dissolve 0.8 M of 2-Methylimidazole in 50 mL of methanol.

Solution B Preparation: Dissolve 0.1 M of Cobalt Nitrate Hexahydrate (Co(NO₃)₂·6H₂O) in 50

mL of methanol.

Mixing: Combine Solution A and Solution B drop-by-drop while stirring vigorously at 25 °C for

1 hour.

Reaction: Continue stirring the mixture for 24 hours.

Separation: Collect the ZIF-67 product by centrifugation at 6000 rpm for 20 minutes.

Washing: Wash the product three times with water and methanol.

Drying: Dry the collected powder in a vacuum oven at 50 °C for 24 hours.

Performance Evaluation Protocols
Gas Permeation Testing for Mixed Matrix Membranes (MMMs) The performance of ZIF/polymer

MMMs is evaluated by measuring the permeability of single gases (e.g., CO₂, N₂, CH₄) at a

constant temperature and pressure (e.g., 35 °C and 11 bar).[12] The permeability (P) is
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calculated, and the ideal selectivity (α) for a gas pair (A/B) is determined as the ratio of their

individual permeabilities (Pₐ / Pₑ).

Photocatalytic Degradation of Dyes The photocatalytic activity is assessed by measuring the

degradation of a model dye, such as Remazol Brilliant Blue R (RBBR), in an aqueous solution.

A known amount of ZIF catalyst (e.g., 50 mg) is added to a dye solution of a specific

concentration (e.g., 20 mg dm⁻³).[15]

The suspension is stirred in the dark to reach adsorption-desorption equilibrium.

The mixture is then irradiated using a light source (e.g., simulated sunlight).

Aliquots are taken at regular intervals, centrifuged to remove the catalyst, and the dye

concentration is measured using a UV-Vis spectrophotometer.[20]

The degradation efficiency is calculated based on the change in absorbance over time.[20]
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Photocatalytic Mechanism

Redox Reactions

Light Irradiation
(hν ≥ Band Gap)

ZIF-67 or ZIF-8
(Semiconductor)

 excites 

e⁻ (conduction band)

 generates 

h⁺ (valence band)
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Reactive Oxygen Species
(•OH, •O₂⁻)

 produce  produce 

Dye Degradation
(to CO₂ + H₂O)

 cause 
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Caption: Simplified photocatalytic degradation process using ZIFs.

Conclusion
Both ZIF-67 and ZIF-8 are highly versatile materials with exceptional properties, but the choice

between them depends heavily on the target application.
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ZIF-67 is often the superior choice for catalysis due to the higher intrinsic activity of its cobalt

centers. Its more rigid framework also provides enhanced selectivity in gas separation,

making it ideal for applications where purity is paramount.[12][13]

ZIF-8 demonstrates excellent thermal stability and is particularly well-suited for pH-

responsive drug delivery due to the acid-labile nature of its Zn-N bonds.[2][21] In gas

separation, it can offer higher permeability where high throughput is desired.[12]

Ultimately, the isostructural nature of these two frameworks provides a unique platform for

researchers to study the direct influence of the metal node on material performance, paving the

way for the rational design of next-generation porous materials.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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